Cas no 1500466-43-2 (1-benzyl-4-(3-bromophenyl)-1H-pyrazole)

• Product Name: 1-benzyl-4-(3-bromophenyl)-1H-pyrazole
• CAS No: 1500466-43-2
• MF: C₁₆H₁₃BrN₂
• MW: 313.191822767258
• CID: 6289792
• PubChem ID: 80001504
• Update Time: 2025-10-20

1-benzyl-4-(3-bromophenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-4-(3-bromophenyl)-1H-pyrazole
• AKOS018561384
• EN300-6286285
• 1500466-43-2

• Inchi： 1S/C16H13BrN2/c17-16-8-4-7-14(9-16)15-10-18-19(12-15)11-13-5-2-1-3-6-13/h1-10,12H,11H2
• InChI Key： LXGPMMYRBZFNEG-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1C=NN(C=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 312.02621g/mol
• Monoisotopic Mass: 312.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 17.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-benzyl-4-(3-bromophenyl)-1H-pyrazole

Recent Advances in the Study of 1-Benzyl-4-(3-bromophenyl)-1H-pyrazole (CAS: 1500466-43-2)

The compound 1-benzyl-4-(3-bromophenyl)-1H-pyrazole (CAS: 1500466-43-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This pyrazole derivative has been the subject of multiple studies aimed at elucidating its pharmacological properties, synthetic pathways, and biological targets. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 1-benzyl-4-(3-bromophenyl)-1H-pyrazole, exploring various synthetic routes to improve yield and purity. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which have proven effective in introducing the bromophenyl moiety. Additionally, researchers have investigated the compound's stability under different physiological conditions, providing valuable insights into its potential as a drug candidate.

In terms of biological activity, 1-benzyl-4-(3-bromophenyl)-1H-pyrazole has demonstrated promising results in preclinical studies. It has been shown to exhibit inhibitory effects on specific kinase enzymes, which are often implicated in cancer and inflammatory diseases. Molecular docking studies have further revealed that the compound binds selectively to the ATP-binding sites of these kinases, suggesting a mechanism of action that could be exploited for therapeutic purposes.

Another area of interest is the compound's potential as a scaffold for the development of novel analogs. Researchers have synthesized and evaluated a series of derivatives, modifying the benzyl and bromophenyl groups to enhance potency and selectivity. These efforts have led to the identification of several lead compounds with improved pharmacokinetic profiles and reduced off-target effects.

Despite these advancements, challenges remain in the development of 1-benzyl-4-(3-bromophenyl)-1H-pyrazole as a therapeutic agent. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through further optimization and in vivo studies. Nevertheless, the compound's unique structural features and biological activities make it a compelling candidate for future research.

In conclusion, 1-benzyl-4-(3-bromophenyl)-1H-pyrazole (CAS: 1500466-43-2) represents a promising avenue for drug discovery, with its versatile synthetic accessibility and notable biological effects. Continued research into its mechanisms of action and therapeutic potential is expected to yield significant contributions to the field of medicinal chemistry.